N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide

• IUPAC Name: N'-(5,5-dimethyl-3-oxocyclohexen-1-yl)pyridine-2-carbohydrazide
• InChI: InChI=1S/C14H17N3O2/c1-14(2)8-10(7-11(18)9-14)16-17-13(19)12-5-3-4-6-15-12/h3-7,16H,8-9H2,1-2H3,(H,17,19)
• InChI Key: PQXJEUPTCVUIJH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NNC(=O)C2=CC=CC=N2)C
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide, also known as DCPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCPH is a pyridinecarbohydrazide derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide is not fully understood, but it is believed to involve the inhibition of specific enzymes or proteins. In cancer cells, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In plants, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has been shown to inhibit the activity of acetolactate synthase, an enzyme that is essential for the biosynthesis of branched-chain amino acids.
Biochemical and Physiological Effects:
N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has been shown to have various biochemical and physiological effects. In cancer cells, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has been shown to induce apoptosis, or programmed cell death, and inhibit cell proliferation. In plants, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has been shown to inhibit photosynthesis and induce chlorosis, or yellowing of the leaves. In animals, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has been shown to have low toxicity and does not cause significant adverse effects.

Advantages and Limitations for Lab Experiments

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has several advantages for lab experiments, including its high purity and stability, which make it easy to handle and store. However, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has some limitations, including its low solubility in water, which can make it difficult to dissolve in aqueous solutions, and its potential toxicity, which requires caution when handling and disposing of the compound.

Future Directions

There are several future directions for the study of N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide, including further investigation of its anticancer properties and potential use as a herbicide and corrosion inhibitor. Additionally, the development of new synthetic methods for N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide and its derivatives could lead to the discovery of new compounds with improved properties and applications. Finally, the study of the mechanism of action of N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide could provide insights into the biological processes that it targets and lead to the development of new drugs and therapies.

Synthesis Methods

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide can be synthesized through a multistep reaction involving the condensation of 5,5-dimethyl-1-cyclohexene-1,3-dione and hydrazine hydrate, followed by the reaction with 2-pyridinecarboxylic acid. The resulting compound is then purified through recrystallization to obtain pure N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide.

Scientific Research Applications

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has been investigated for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. In agriculture, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has been studied for its potential use as a herbicide due to its ability to inhibit plant growth. In materials science, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-pyridinecarbohydrazide has been investigated for its potential use as a corrosion inhibitor due to its ability to protect metal surfaces from corrosion.